N1-(3-chloro-2-methylphenyl)-N2-(4-(furan-3-yl)benzyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[[4-(furan-3-yl)phenyl]methyl]oxamide
• InChI: InChI=1S/C20H17ClN2O3/c1-13-17(21)3-2-4-18(13)23-20(25)19(24)22-11-14-5-7-15(8-6-14)16-9-10-26-12-16/h2-10,12H,11H2,1H3,(H,22,24)(H,23,25)
• InChI Key: PTWHCVTXLCUUEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC=C(C=C2)C3=COC=C3
• Molecular Formula: C20H17ClN2O3
• Molecular Weight: 368.8 g/mol

Description

N1-(3-chloro-2-methylphenyl)-N2-(4-(furan-3-yl)benzyl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CMO or Compound 29, and it has been shown to exhibit promising properties in scientific research.

Scientific Research Applications

Chemical Synthesis and Biological Activity

N1-(3-chloro-2-methylphenyl)-N2-(4-(furan-3-yl)benzyl)oxalamide is a compound that could potentially be involved in various chemical syntheses and biological activities, given its structural components. Research in related fields has shown the versatility of compounds with similar structures in synthesizing new chemical entities and evaluating their biological activities.

For example, compounds with furan and oxalamide groups have been synthesized and tested for their antimicrobial activities. Patel and Shaikh (2010) prepared compounds with furan and oxalamide components and evaluated their in vitro antimicrobial activities against various bacterial and fungal species, showing some compounds' comparable activity with standard drugs (Patel & Shaikh, 2010).

Similarly, Mamedov et al. (2016) developed a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the potential for synthesizing diverse oxalamide derivatives, which could be related to the compound in terms of chemical reactivity and potential applications (Mamedov et al., 2016).

Catalytic Activity Enhancement

Compounds with furan and oxalamide groups have also been studied for their ability to enhance catalytic activities in various chemical reactions. Bhunia et al. (2017) found that N,N'-Bis(furan-2-ylmethyl)oxalamide significantly promotes Cu-catalyzed N-arylation of anilines and cyclic secondary amines, suggesting that similar compounds could act as effective ligands in catalytic systems (Bhunia et al., 2017).

Potential Antiplasmodial Activities

Compounds featuring furan groups have been identified for their potential in treating malaria. Krake et al. (2017) synthesized derivatives of furan-based compounds and evaluated their influence on Plasmodium falciparum, indicating that furan derivatives could serve as promising leads for antimalarial drug development (Krake et al., 2017).